Cas no 2138548-48-6 (2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid)

• Product Name: 2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid
• CAS No: 2138548-48-6
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 6334663
• PubChem ID: 165495633
• Update Time: 2025-11-06

2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid
• 2138548-48-6
• EN300-1142826
• 2-(2-{[(benzyloxy)carbonyl]amino}pyridin-3-yl)acetic acid

• Inchi： 1S/C15H14N2O4/c18-13(19)9-12-7-4-8-16-14(12)17-15(20)21-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,18,19)(H,16,17,20)
• InChI Key： SYLTYJMCDCWHFB-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CN=1)CC(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid

Latest Research Insights on 2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid (CAS: 2138548-48-6)

The compound 2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid (CAS: 2138548-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and benzyloxycarbonyl (Cbz) protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid as a key precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The research demonstrated that derivatives of this compound exhibit high binding affinity to specific protein domains, making them promising candidates for modulating disease-related pathways. The study employed molecular docking and in vitro assays to validate the inhibitory effects of these derivatives on cancer-associated proteins.

Another notable advancement was reported in a 2024 ACS Chemical Biology paper, which investigated the compound's utility in prodrug design. Researchers successfully conjugated 2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid with various therapeutic moieties, enhancing their bioavailability and targeted delivery. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the synthesized prodrugs and evaluate their stability under physiological conditions.

In addition to its synthetic applications, recent computational studies have shed light on the compound's physicochemical properties. Density functional theory (DFT) calculations revealed insights into its electronic structure and reactivity, which are critical for optimizing its performance in catalytic and drug design contexts. These findings were published in a 2023 issue of Chemical Science, emphasizing the compound's potential as a scaffold for designing multifunctional ligands.

Despite these promising developments, challenges remain in scaling up the synthesis of 2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid and its derivatives. A 2024 review in Organic Process Research & Development discussed optimization strategies for large-scale production, highlighting the need for greener synthetic routes and improved purification techniques. The review also underscored the importance of regulatory compliance in ensuring the compound's suitability for preclinical and clinical studies.

In conclusion, 2-(2-{(benzyloxy)carbonylamino}pyridin-3-yl)acetic acid (CAS: 2138548-48-6) continues to be a focal point of research in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable asset in the development of next-generation pharmaceuticals. Future studies are expected to explore its role in emerging areas such as targeted therapy and personalized medicine, further solidifying its importance in the field.